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For researchers, scientists, and drug development professionals, the accurate and consistent
reading of Tuberculin Skin Tests (TST) is paramount. While the Mantoux method remains the
standard, inter-reader variability can introduce inconsistencies. Automated and digital solutions
are emerging to address this challenge, offering the potential for improved objectivity and
standardization. This guide provides a comparative overview of the validation of these
emerging technologies, with a focus on smartphone-based readers, and presents supporting
experimental data.

The landscape of automated TST reading is currently dominated by mobile health (mHealth)
applications that utilize smartphone cameras and specialized algorithms to capture and
measure the induration of the TST reaction. These applications aim to reduce the subjectivity
inherent in the manual palpation and ruler-based measurement method. Validation studies
have primarily focused on comparing the measurements obtained from these digital tools
against those of experienced clinicians.

Quantitative Performance Data

The following table summarizes the performance of smartphone-based TST readers as
reported in validation studies. The primary metric for agreement is the Intraclass Correlation
Coefficient (ICC), which assesses the consistency of measurements.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1248229?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Manual Study
Performance Smartphone- . .
. Reading Population/Co  Source
Metric Based Reader .
(Reference) nditions
Excellent Simulated skin
agreement with Standard clinical indurations (4-19
Agreement (ICC) _ (1]
experienced method mm) on 10
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) measurement by 64 photos of TST
(Agreement with ranged from 0.75 ) o [31[4]
experienced TB injections
Reference) to 0.87) for bleb
_ nurse
size
Onsite
Accuracy by 95% for <5mm measurement by 72 photos of TST (31
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20% for 5-9mm [3][4]
77% for 10-

[31[4]
14mm
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Note: ICC (Intraclass Correlation Coefficient) is a measure of reliability, with values closer to 1

indicating higher agreement. Kappa (k) coefficient measures inter-rater agreement, with values

>0.75 indicating excellent agreement.

Experimental Protocols

The validation of automated TST readers typically involves a comparative study design where

the automated method is assessed against the gold-standard manual reading by a trained
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healthcare professional.
A representative experimental protocol is as follows:

o Participant Recruitment: A cohort of participants scheduled for TST is recruited. In some pilot
studies, simulated or mock indurations on volunteers are used to test the technology under
controlled conditions[1][2].

e TST Administration: A standard TST is administered by a qualified healthcare professional,
involving an intradermal injection of 0.1 ml of tuberculin purified protein derivative (PPD)[5]

[6].

e Image Capture (Automated Method): At 48 to 72 hours post-administration, a user (who
could be a healthcare worker or the patient, depending on the application's design) captures
multiple images of the TST reaction site using a smartphone application[1][2][7]. The
application often includes guidance for optimal lighting and camera angle. Some applications
may utilize a reference object, like a scaling sticker, for accurate measurement[8].

e Manual Reading (Reference Standard): An experienced and trained clinician, blinded to the
automated reading results, measures the TST induration using the traditional palpation and
ruler method (the Mantoux method)[5][6]. This measurement serves as the reference
standard.

o Data Analysis (Automated Method): The captured images are processed by the application's
algorithm. This may involve photogrammetric 3D reconstruction of the induration to measure
its diameter[1][2]. Machine learning algorithms, such as DeepLabv3 for image segmentation,
may be employed to identify and measure the indurated area[8].

 Statistical Comparison: The measurements from the automated reader are statistically
compared to the manual readings. Key statistical tests include the calculation of the
Intraclass Correlation Coefficient (ICC) to assess agreement for continuous data (the
measured diameter) and Cohen's Kappa to evaluate agreement for categorical data (e.g.,
positive vs. negative result based on a certain threshold)[3][4]. Bland-Altman plots may also
be used to visualize the agreement between the two measurement methods.

Visualizing the Validation Process
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The following diagrams illustrate the typical workflow and logical relationships in the validation
of an automated TST reader.
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Experimental workflow for automated TST reader validation.
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Logical flow for comparing automated and manual TST readings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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